Cas no 862973-83-9 (N-(naphthalen-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide)

• Product Name: N-(naphthalen-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide
• CAS No: 862973-83-9
• MF: C₂₀H₁₆N₂O₂S
• MW: 348.418243408203
• CID: 5850002
• PubChem ID: 7105762
• Update Time: 2025-11-03

N-(naphthalen-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(naphthalen-2-yl)-3-(2-oxobenzo[d]thiazol-3(2H)-yl)propanamide
• 3(2H)-Benzothiazolepropanamide, N-2-naphthalenyl-2-oxo-
• F0643-0476
• 862973-83-9
• N-naphthalen-2-yl-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide
• AKOS024590958
• N-(naphthalen-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide

• Inchi： 1S/C20H16N2O2S/c23-19(21-16-10-9-14-5-1-2-6-15(14)13-16)11-12-22-17-7-3-4-8-18(17)25-20(22)24/h1-10,13H,11-12H2,(H,21,23)
• InChI Key： PFRXKGHUBZMKFB-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CCC(NC2=CC=C3C(=C2)C=CC=C3)=O)C1=O

Computed Properties

• Exact Mass: 348.09324893g/mol
• Monoisotopic Mass: 348.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.7Ų

Additional information on N-(naphthalen-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide

N-(naphthalen-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide: A Comprehensive Overview

N-(naphthalen-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide, with CAS No. 862973-83-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthalene moiety with a benzothiazole derivative. The combination of these two functional groups imparts distinctive chemical and physical properties to the compound, making it a subject of interest for both academic research and industrial applications.

The molecular structure of N-(naphthalen-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide is notable for its aromaticity and conjugation. The naphthalene group contributes to the compound's stability and electronic properties, while the benzothiazole moiety introduces additional functional groups that can participate in various chemical reactions. Recent studies have highlighted the potential of this compound in the development of advanced materials, such as organic semiconductors and optoelectronic devices.

One of the key areas of research involving CAS No. 862973-83-9 is its application in organic electronics. The compound's ability to form self-assembled monolayers (SAMs) has been explored for use in thin-film transistor (TFT) applications. Researchers have demonstrated that the SAMs formed by this compound exhibit excellent charge transport properties, making them suitable for high-performance electronic devices. Furthermore, the compound's compatibility with various substrate materials has been tested, revealing its potential for integration into flexible electronics.

In addition to its electronic applications, N-(naphthalen-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide has also been studied for its role in catalysis. The benzothiazole group within the molecule acts as a Lewis acid site, enabling it to facilitate various organic transformations. Recent experiments have shown that this compound can serve as an efficient catalyst for the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

The synthesis of CAS No. 862973-83 is another area that has attracted significant research interest. Traditional methods involve multi-step reactions with low yields; however, recent advancements have introduced more efficient synthetic routes. For instance, a novel approach utilizing microwave-assisted synthesis has been reported to significantly improve both the yield and purity of the compound. This development is expected to facilitate large-scale production for industrial applications.

From an environmental perspective, the biodegradability and toxicity of N-(naphthalen-2-yll... have been evaluated to ensure its safe use in commercial products. Preliminary studies indicate that the compound exhibits low toxicity and moderate biodegradability under controlled conditions. These findings are crucial for regulatory compliance and sustainable product development.

Looking ahead, N-(naphthalen... continues to be a focal point in interdisciplinary research efforts. Its unique combination of structural features positions it as a promising candidate for next-generation materials science applications. As research progresses, it is anticipated that new insights into its properties will further expand its utility across diverse industries.